molecular formula C10H12N4O6 B1684192 Xanthosine CAS No. 146-80-5

Xanthosine

Cat. No. B1684192
CAS RN: 146-80-5
M. Wt: 284.23 g/mol
InChI Key: UBORTCNDUKBEOP-UUOKFMHZSA-N
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Description

Xanthosine is a nucleoside derived from xanthine and ribose . It belongs to the class of organic compounds known as purine nucleosides .


Synthesis Analysis

Xanthosine is the biosynthetic precursor to 7-methylxanthosine by the action of 7-methylxanthosine synthase . The de novo pathway for the synthesis of guanosine monophosphate (GMP) from xanthosine monophosphate (XMP) is enabled by the GAT GMP synthetase (GMPS) . Guanosine monophosphate (GMP) synthase is a key enzyme that converts xanthosine monophosphate (XMP) to GMP .


Molecular Structure Analysis

Xanthosine has a molecular weight of 284.23 . It has a molecular formula of C10H12N4O6 . It is a compound comprising a purine base attached to a ribosyl or deoxyribosyl moiety .


Chemical Reactions Analysis

When deamination affects guanosines, a xanthosine (X) containing RNA is generated . Xanthosine can form distinct wobble geometries with uridine depending on the sequence context . X pairing with cytidine occurs either through wobble geometry involving protonated C or in Watson–Crick-like arrangement .


Physical And Chemical Properties Analysis

Xanthosine has a molecular weight of 284.23 . It is sparingly soluble in cold water but freely soluble in hot water .

Scientific Research Applications

Xanthosine is a ubiquitous heterocyclic aromatic compound that has attracted much synthetic interest due to its numerous pharmacological activities . It plays a fundamental role in the field of drug discovery and development, and medicinal chemistry . Here are some applications of Xanthosine:

  • Biological Significance of Xanthine and its Derivatives : Xanthine, a derivative of Xanthosine, has been developed recently for various applications such as anti-alzheimer’s and anti-parkinsonism, anti-cancer, anti-asthmatic, anti-diabetic, anti-depressant and anxiolytic, analgesic and anti-inflammatory, diuretic, anti-epileptic, anti-tuberculosis, anti-microbial, sirtuin inhibitors and ligands of adenosine receptor subtypes .

  • RNA Deamination : Xanthosine-modified RNA is generated when deamination affects guanosines . The biological significance and chemical consequences on RNA are still being studied .

  • Hepatic Glucose Homeostasis : Xanthosine mediates hepatic glucose homeostasis through inhibition of gluconeogenesis and activation of glycogenesis .

  • Biosynthesis of Caffeine : Xanthosine is the biosynthetic precursor to 7-methylxanthosine by the action of 7-methylxanthosine synthase . 7-Methylxanthosine in turn is the precursor to theobromine (active alkaloid in chocolate), which in turn is the precursor to caffeine, the alkaloid in coffee and tea .

  • Pharmaceutical Applications : Derivatives of xanthine, a product of Xanthosine, are a group of alkaloids commonly used for their effects as mild stimulants and as bronchodilators, notably in the treatment of asthma or influenza symptoms .

  • Pesticide Manufacturing : Xanthine, a derivative of Xanthosine, is used as a drug precursor for human and animal medications, and is manufactured as a pesticide ingredient .

  • Xanthosine Monophosphate (XMP) : Xanthosine is involved in the synthesis of Xanthosine Monophosphate (XMP), an intermediate in the purine metabolism pathway .

  • Nucleotide Biosynthesis : Xanthosine plays a crucial role in nucleotide biosynthesis, a vital process for the growth and development of all organisms .

  • Adenosine Receptor Ligands : Xanthine, a derivative of Xanthosine, has been developed as ligands of adenosine receptor subtypes . These ligands have potential therapeutic applications in various diseases, including Parkinson’s disease, Alzheimer’s disease, and cancer .

  • Sirtuin Inhibitors : Xanthine derivatives have been developed as sirtuin inhibitors . Sirtuins are a class of proteins that possess either mono-ADP-ribosyltransferase or deacylase activity, including deacetylase, desuccinylase, demalonylase, demyristoylase and depalmitoylase activity .

Safety And Hazards

Xanthosine is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes .

Future Directions

Xanthosine is the initial substrate of methylxanthines biosynthesis . It is the precursor to theobromine (active alkaloid in chocolate), which in turn is the precursor to caffeine, the alkaloid in coffee and tea . Future studies may focus on the biological significance of X-modified RNA and the potential for lowering purine content in food .

properties

IUPAC Name

9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N4O6/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19)/t3-,5-,6-,9-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBORTCNDUKBEOP-UUOKFMHZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N4O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90861829
Record name Xanthosine
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

284.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name Xanthosine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000299
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Product Name

Xanthosine

CAS RN

146-80-5
Record name Xanthosine
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Record name Xanthosine
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Record name Xanthosine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90861829
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Xanthosine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.005.164
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Record name XANTHOSINE
Source FDA Global Substance Registration System (GSRS)
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Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.
Record name Xanthosine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000299
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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